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Compound of Interest

Compound Name: 2-Nitroanisole

CAS No.: 29191-53-5

Cat. No.: B7769701

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for 2-
Nitroanisole (CAS No. 91-23-6), a crucial intermediate in the synthesis of various dyes and

pharmaceuticals. The following sections detail its Nuclear Magnetic Resonance (NMR),

Infrared (IR), and Mass Spectrometry (MS) data, along with standardized experimental

protocols for data acquisition.

Spectroscopic Data Summary
The empirical formula for 2-Nitroanisole is C₇H₇NO₃, with a molecular weight of 153.14 g/mol .

Spectroscopic analysis confirms the structure of a benzene ring substituted with a methoxy

group and a nitro group at the ortho position.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a

molecule.
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The proton NMR spectrum of 2-Nitroanisole reveals four distinct signals corresponding to the

aromatic protons and the methoxy group protons.

Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

7.82 dd 8.1, 1.7 H-6

7.55 ddd 8.8, 7.3, 1.7 H-4

7.14 dd 8.8, 1.0 H-3

7.08 ddd 8.1, 7.3, 1.0 H-5

3.92 s - -OCH₃

Data acquired in CDCl₃ at 90 MHz. Source: Spectral Database for Organic Compounds

(SDBS).

The carbon-13 NMR spectrum shows six signals, corresponding to the six unique carbon

atoms in the aromatic ring and the one carbon of the methoxy group.

Chemical Shift (δ) ppm Assignment

153.1 C-1 (C-OCH₃)

141.0 C-2 (C-NO₂)

133.7 C-4

125.4 C-6

120.7 C-5

114.7 C-3

56.5 -OCH₃

Data acquired in CDCl₃ at 22.63 MHz. Source: Spectral Database for Organic Compounds

(SDBS).
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Infrared (IR) Spectroscopy
The IR spectrum of 2-Nitroanisole displays characteristic absorption bands that confirm the

presence of key functional groups.

Wavenumber (cm⁻¹) Intensity Assignment

3100 - 3000 Medium Aromatic C-H Stretch

2950 - 2850 Medium Aliphatic C-H Stretch (-OCH₃)

1605, 1580 Medium C=C Aromatic Ring Stretch

1525 Strong Asymmetric NO₂ Stretch

1350 Strong Symmetric NO₂ Stretch

1260 Strong Aryl-O Stretch (Asymmetric)

1020 Strong Aryl-O Stretch (Symmetric)

785 Strong
C-H Out-of-plane Bending

(ortho-disubstituted)

Data acquired as a liquid film. Source: Spectral Database for Organic Compounds (SDBS).

Mass Spectrometry (MS)
Electron Ionization Mass Spectrometry (EI-MS) of 2-Nitroanisole shows a prominent molecular

ion peak and several characteristic fragment ions.
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Mass-to-Charge Ratio
(m/z)

Relative Intensity (%) Assignment

153 45 [M]⁺ (Molecular Ion)

123 42 [M-NO]⁺

107 100 [M-NO₂]⁺ (Base Peak)

95 30 [M-NO-CO]⁺

77 95 [C₆H₅]⁺

65 40 [C₅H₅]⁺

Data acquired via Electron Ionization (EI) at 70 eV. Source: Spectral Database for Organic

Compounds (SDBS), PubChem.[1]

Experimental Protocols
The following are detailed methodologies for the acquisition of spectroscopic data for 2-
Nitroanisole.

NMR Spectroscopy Protocol
2.1.1. Sample Preparation:

Dissolve approximately 10-20 mg of 2-Nitroanisole in 0.6-0.8 mL of a deuterated solvent

(e.g., Chloroform-d, CDCl₃).

Ensure the sample is fully dissolved. If any solid particles are present, filter the solution

through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR

tube.

Add a small amount of an internal standard, such as tetramethylsilane (TMS), if not already

present in the solvent.

Cap the NMR tube securely.

2.1.2. Data Acquisition (¹H and ¹³C):
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Insert the NMR tube into the spectrometer's probe.

Lock the spectrometer onto the deuterium signal of the solvent.

Shim the magnetic field to achieve optimal homogeneity and resolution.

Tune and match the probe for the desired nucleus (¹H or ¹³C).

For ¹H NMR, acquire the spectrum using a standard pulse sequence. A sufficient number of

scans should be averaged to obtain a good signal-to-noise ratio.

For ¹³C NMR, a proton-decoupled pulse sequence is typically used to simplify the spectrum

to single lines for each carbon. Due to the low natural abundance of ¹³C, a larger number of

scans and a longer acquisition time are required.

Process the acquired Free Induction Decay (FID) data by applying a Fourier transform,

phase correction, and baseline correction.

Calibrate the chemical shift scale using the internal standard (TMS at 0.00 ppm) or the

residual solvent peak.

IR Spectroscopy Protocol
2.2.1. Sample Preparation (Liquid Film):

Place one or two drops of liquid 2-Nitroanisole onto the surface of a clean, dry salt plate

(e.g., NaCl or KBr).

Carefully place a second salt plate on top of the first, spreading the liquid into a thin, uniform

film between the plates.

Ensure there are no air bubbles in the film.

2.2.2. Data Acquisition (FT-IR):

Place the salt plate assembly into the sample holder of the FT-IR spectrometer.

Acquire a background spectrum of the empty beam path or the clean salt plates.
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Acquire the sample spectrum. The instrument will automatically ratio the sample spectrum

against the background spectrum to produce the final absorbance or transmittance

spectrum.

The data is typically collected over the range of 4000 to 400 cm⁻¹.

Mass Spectrometry Protocol
2.3.1. Sample Introduction:

Prepare a dilute solution of 2-Nitroanisole in a volatile organic solvent (e.g., methanol or

dichloromethane).

Introduce the sample into the mass spectrometer. For a volatile and thermally stable

compound like 2-Nitroanisole, this can be done via direct insertion probe or, more

commonly, through the gas chromatography (GC) inlet of a GC-MS system.

2.3.2. Data Acquisition (EI-MS):

The sample is vaporized in the ion source.

The gaseous molecules are bombarded with a high-energy electron beam (typically 70 eV),

causing ionization and fragmentation.

The resulting positively charged ions are accelerated into the mass analyzer.

The mass analyzer separates the ions based on their mass-to-charge (m/z) ratio.

The detector records the abundance of each ion at a specific m/z value.

The resulting data is plotted as a mass spectrum, showing the relative intensity of each ion.

Visualization of Spectroscopic Workflow
The following diagram illustrates the logical workflow for the spectroscopic identification and

characterization of an organic compound like 2-Nitroanisole.
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Spectroscopic Analysis Workflow for 2-Nitroanisole
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Caption: Workflow for the spectroscopic characterization of 2-Nitroanisole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 2-Nitroanisole | C7H7NO3 | CID 7048 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Spectroscopic Analysis of 2-Nitroanisole: A Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7769701/docs#spectroscopic-analysis-of-2-
nitroanisole-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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